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Compound of Interest

1-(2-Chlorophenyl)-4-
Compound Name:
(methylsulfonyl)piperazine

CAS No.: 150557-75-8

Cat. No.: B350431

Get Quote

\ J

Technical Guide: 1-(2-Chlorophenyl)-4-
(methylsulfonyl)piperazine

Status: Research Intermediate / Pharmacophore Primary Application: Medicinal Chemistry

(Serotonergic/Dopaminergic Ligand Design)[1]

Chemical Identity & Structural Analysis[1][2][3][4][5]

This compound is a sulfonamide derivative of the well-known pharmacophore 1-(2-
chlorophenyl)piperazine (0CPP).[1] While oCPP is a non-selective serotonin receptor
agonist/antagonist and a metabolite of drugs like Trazodone and Nefazodone, the N-
methylsulfonyl derivative represents a specific modification to alter lipophilicity and metabolic
stability.

Nomenclature & Identifiers

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b350431#bc-rfq
https://www.chemenu.com/col/Piperazines.html
https://www.chemenu.com/col/Piperazines.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b350431?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Property

Detail

Systematic Name

1-(2-Chlorophenyl)-4-(methylsulfonyl)piperazine

Common Abbreviation

0CPP-Ms

CAS Number

Not widely listed as a commodity
chemical.Synthesized from: [39512-50-0]
(oCPP) + [124-63-0] (MsClI)

Molecular Formula C11H15CIN202S

Molecular Weight 274.77 g/mol

SMILES CS(=0)(=O)N1CCN(CC1)c2cccec2Cl
(Generated) INChl=1S/C11H15CIN202S/c1-

InChl Key 17(15,16)14-8-6-13(7-9-14)12-5-3-2-4-

10(12)11/h2-5H,6-9H2,1H3

Structural Visualization

The molecule consists of a central piperazine ring. One nitrogen is arylated with an ortho-

chlorophenyl group (imparting lipophilicity and receptor affinity), while the other nitrogen is

sulfonylated with a methyl group (imparting polarity and metabolic resistance).[1]
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Caption: Structural dissection of 1-(2-Chlorophenyl)-4-(methylsulfonyl)piperazine

highlighting the pharmacophoric zones.[1]

Synthesis Protocol
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Since this compound is not a standard catalog item, it is synthesized via the nucleophilic attack
of 1-(2-chlorophenyl)piperazine on methanesulfonyl chloride.[1]

Retro-Synthetic Analysis[1]

e Precursor A: 1-(2-Chlorophenyl)piperazine (0CPP) — Nucleophile[1]
e Precursor B: Methanesulfonyl Chloride (MsCI) — Electrophile[1]
o Base: Triethylamine (TEA) or Pyridine — Acid Scavenger[1]

e Solvent: Dichloromethane (DCM) — Aprotic, non-nucleophilic

Step-by-Step Experimental Procedure

Reaction Stoichiometry:

e 1.0 eq 1-(2-Chlorophenyl)piperazine[1][2]
e 1.1 eq Methanesulfonyl chloride[3]

e 1.2 eq Triethylamine (TEA)[1]

Protocol:

Preparation: Dissolve 10 mmol of 1-(2-chlorophenyl)piperazine in 50 mL of anhydrous DCM
in a round-bottom flask.

e Base Addition: Add 12 mmol of Triethylamine. Cool the mixture to 0°C using an ice bath to
control the exotherm.

» Addition of Electrophile: Dropwise add 11 mmol of Methanesulfonyl chloride dissolved in 10
mL DCM over 15 minutes. Note: MsCl is moisture sensitive; use a drying tube.[1]

e Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor by
TLC (EtOAc/Hexane 1:1) or LC-MS.[1][2]

o Workup:
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o Quench with saturated NaHCOs solution (20 mL).
o Extract the organic layer and wash with water (2 x 20 mL) followed by brine (1 x 20 mL).

o Dry over anhydrous NazSOu4, filter, and concentrate in vacuo.

« Purification: Recrystallize from Ethanol or purify via flash column chromatography (Silica gel,
0-5% MeOH in DCM).

Synthesis Workflow Diagram

Start: oCPP + DCM + TEA

Cool to 0°C

Dropwise Addition of MsCl

Stir RT, 4-6 hrs

Quench (NaHCO3) & Extract

Purification (Recryst/Column)

Final Product: oCPP-Ms
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Caption: Operational workflow for the sulfonylation of 1-(2-chlorophenyl)piperazine.

Pharmacological Context & Applications

The 1-(2-chlorophenyl)piperazine (0CPP) moiety is a "privileged structure” in medicinal
chemistry, known for its promiscuous binding to Serotonin (5-HT) receptors.[1]

Mechanism of Action (Hypothetical)

o 5-HT Receptors: The oCPP core typically confers affinity for 5-HT2A, 5-HT2C, and 5-HT1A
receptors.[1]

» Sulfonyl Modification: The addition of the methylsulfonyl group reduces the basicity of the
distal nitrogen (N4), preventing protonation at physiological pH. This alters the binding mode
compared to the free amine, potentially increasing selectivity or reducing off-target effects
(e.g., hERG channel inhibition) often associated with basic amines.

Biological Pathway Interaction[1][6][7]
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Caption: Predicted pharmacological interaction network based on the oCPP pharmacophore.

Analytical Characterization

To validate the synthesis, the following analytical data is expected.

Nuclear Magnetic Resonance (*H NMR)
Solvent: CDCls, 400 MHz

Shift (6 ppm) Multiplicity Integration Assighment
7.35-7.20 Multiplet 2H Aryl H-3, H-6
7.05-6.95 Multiplet 2H Aryl H-4, H-5
] Piperazine N-CH2
3.40-3.30 Triplet (br) 4H )
(adj. to Aryl)
] Piperazine N-CH:
3.15-3.05 Triplet (br) 4H )
(adj. to Sulfonyl)
Methylsulfonyl (-
2.85 Singlet 3H Y a

S02CHs)

Mass Spectrometry (LC-MS)[1][5]

« lonization Mode: ESI (+)

e Expected [M+H]*: 275.08 m/z[1]

e |sotopic Pattern: Distinct 3°CI/3”’Cl pattern (3:1 ratio) at 275/277 m/z.
Safety & Handling

e Precursors:

o Methanesulfonyl chloride:[3][4][5] Highly toxic, corrosive, lachrymator. Handle in a fume
hood.
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o 1-(2-Chlorophenyl)piperazine: Irritant, harmful if swallowed.

¢ Product: Treat as a novel bioactive compound. Assume potential for CNS activity.[3][6]
o PPE: Nitrile gloves, safety goggles, lab coat.
o Storage: Store at 2—8°C, desiccated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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